Cas no 1521057-35-1 (Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate)

Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate is a specialized epoxide ester with a cyclopentyl-substituted oxirane core. This compound is of interest in synthetic organic chemistry due to its sterically hindered structure, which can influence reactivity in ring-opening reactions and serve as a precursor for complex molecular frameworks. The presence of both cyclopentyl and isopropyl groups enhances its utility in stereoselective synthesis, while the methyl ester moiety offers versatility for further functionalization. Its stability under standard conditions makes it suitable for use in multi-step synthetic routes. Researchers value this compound for its potential in medicinal chemistry and materials science applications.
Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate structure
1521057-35-1 structure
Product Name:Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate
CAS No:1521057-35-1
MF:C13H22O3
MW:226.311984539032
CID:5272949
Update Time:2025-05-23

Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-cyclopentyl-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate
    • Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate
    • Inchi: 1S/C13H22O3/c1-9(2)13(11(14)15-4)12(3,16-13)10-7-5-6-8-10/h9-10H,5-8H2,1-4H3
    • InChI Key: SINGXAVGOYZENC-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)(C(C)C)C1(C)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 294
  • XLogP3: 3
  • Topological Polar Surface Area: 38.8

Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate Pricemore >>

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Additional information on Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate

Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate: A Comprehensive Overview

The compound Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate, identified by the CAS number 1521057-35-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopentyl group, a methyl group, and an oxirane (epoxide) moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of epoxides like Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate in organic synthesis. Epoxides are known for their reactivity, particularly in nucleophilic ring-opening reactions, which can lead to the formation of diverse products. The presence of the cyclopentyl group adds rigidity to the molecule, potentially influencing its reactivity and stability. This makes it an interesting candidate for exploring new synthetic pathways in organic chemistry.

In terms of synthesis, Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-2-carboxylate can be prepared through various methods, including epoxidation of alkenes or through ring-opening reactions of other epoxides. The specific conditions under which this compound is synthesized can significantly affect its purity and yield. Researchers have been focusing on optimizing these conditions to achieve higher yields and better quality products.

The application of this compound extends beyond organic synthesis. Its unique structure suggests potential uses in materials science, particularly in the development of polymers or advanced materials. The methyl ester group could play a role in enhancing solubility or compatibility with other materials, making it a valuable component in composite materials or coatings.

From a pharmacological perspective, Methyl 3-cyclopentyl-3-methyl-2-propan-2-yloxirane-related compounds have shown promise in drug delivery systems. The epoxide group can be exploited for controlled drug release mechanisms, while the cyclopentyl group may contribute to the molecule's bioavailability and stability within biological systems.

Moreover, recent advancements in computational chemistry have enabled researchers to model the behavior of molecules like Methyl 3-cyclopentyl-methyl-propan-yloxirane-carboxylate at the atomic level. These simulations provide insights into the molecule's electronic structure, reactivity, and potential interactions with other substances. Such computational studies are invaluable for predicting the behavior of this compound in different chemical environments.

In conclusion, Methyl 3-cyclopentyl-methyl-propan-< strong>yloxirane strong>-< strong>carboxylate strong>, with its CAS number < strong>1521057 strong>-< strong>35 strong>-< strong>1 strong>, represents a fascinating area of research with broad implications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is likely to grow.

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